(2S)-6,6,6-Trifluoro-2-methylhexan-1-ol
Overview
Description
(2S)-6,6,6-Trifluoro-2-methylhexan-1-ol is a chemical compound that has gained significant attention in scientific research due to its unique properties. It is commonly used as a reagent in organic synthesis and has been shown to have promising applications in the field of medicinal chemistry.
Mechanism Of Action
The mechanism of action of ((2S)-6,6,6-Trifluoro-2-methylhexan-1-ol)-6,6,6-Trifluoro-2-methylhexan-1-ol is not well understood, but it is believed to act as a chiral auxiliary in organic synthesis reactions. It may also have an effect on the stereochemistry of molecules it interacts with, due to its chiral nature.
Biochemical And Physiological Effects
There is limited research on the biochemical and physiological effects of ((2S)-6,6,6-Trifluoro-2-methylhexan-1-ol)-6,6,6-Trifluoro-2-methylhexan-1-ol. However, it has been shown to be relatively non-toxic and has low environmental impact.
Advantages And Limitations For Lab Experiments
The main advantage of ((2S)-6,6,6-Trifluoro-2-methylhexan-1-ol)-6,6,6-Trifluoro-2-methylhexan-1-ol is its chiral nature, which makes it a useful reagent in organic synthesis reactions. However, its high cost and limited availability may be a limitation for some lab experiments.
Future Directions
There are several future directions for research on ((2S)-6,6,6-Trifluoro-2-methylhexan-1-ol)-6,6,6-Trifluoro-2-methylhexan-1-ol. One area of interest is its potential as a chiral building block for the synthesis of new pharmaceuticals. Additionally, further research is needed to understand its mechanism of action and potential applications in asymmetric catalysis. Another area of interest is the development of more efficient and cost-effective synthesis methods for ((2S)-6,6,6-Trifluoro-2-methylhexan-1-ol)-6,6,6-Trifluoro-2-methylhexan-1-ol.
Synthesis Methods
((2S)-6,6,6-Trifluoro-2-methylhexan-1-ol)-6,6,6-Trifluoro-2-methylhexan-1-ol can be synthesized through a variety of methods, including the reaction of 2,2,3,3-tetrafluoropropene with formaldehyde and a chiral auxiliary, or the reaction of 2,2,3,3-tetrafluoropropanal with a chiral auxiliary and a reducing agent such as lithium aluminum hydride.
Scientific Research Applications
((2S)-6,6,6-Trifluoro-2-methylhexan-1-ol)-6,6,6-Trifluoro-2-methylhexan-1-ol has been shown to have promising applications in the field of medicinal chemistry. It has been used as a chiral building block in the synthesis of pharmaceuticals, including antiviral and anticancer agents. Additionally, it has been used as a reagent in the synthesis of chiral ligands for asymmetric catalysis.
properties
IUPAC Name |
(2S)-6,6,6-trifluoro-2-methylhexan-1-ol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13F3O/c1-6(5-11)3-2-4-7(8,9)10/h6,11H,2-5H2,1H3/t6-/m0/s1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UPUBASFJIUJJNY-LURJTMIESA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CCCC(F)(F)F)CO |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H](CCCC(F)(F)F)CO |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H13F3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
170.17 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(2S)-6,6,6-Trifluoro-2-methylhexan-1-ol | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-[(3-Hydroxy-1-azetidinyl)methyl]phenylboronic Acid Hydrochloride](/img/structure/B2671835.png)
![3-[(3,5-Dimethylphenyl)methyl]bicyclo[1.1.1]pentane-1-carboxylic acid](/img/structure/B2671838.png)
![4-(ethylsulfonyl)-N-(5-methyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)benzamide hydrochloride](/img/structure/B2671840.png)
![1-[4-(2-Methyl-6-phenoxypyrimidin-4-yl)piperazin-1-yl]-3-phenylpropan-1-one](/img/structure/B2671846.png)
![N-(8-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)propane-2-sulfonamide](/img/structure/B2671852.png)
![1-(2-hydroxyethyl)-4-((4-nitrobenzyl)thio)-6,7-dihydro-1H-cyclopenta[d]pyrimidin-2(5H)-one](/img/structure/B2671855.png)